2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole

• IUPAC Name: 2,7-bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole
• InChI: InChI=1S/C24H17NO4S2/c1-3-15-16-4-2-14(24-22-20(12-31-24)27-6-8-29-22)10-18(16)25-17(15)9-13(1)23-21-19(11-30-23)26-5-7-28-21/h1-4,9-12,25H,5-8H2
• InChI Key: SQKHBXMLZAVVGD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(SC=C2O1)C3=CC4=C(C=C3)C5=C(N4)C=C(C=C5)C6=C7C(=CS6)OCCO7
• Molecular Formula: C24H17NO4S2
• Molecular Weight: 447.5 g/mol

Description

Its chemical formula is C₂₄H₁₇NO₄S₂ (molecular weight: 447.53 g/mol) . The EDOT moieties enhance electron-donating properties, making DDC a promising candidate for electrochromic devices, conductive polymers, and energy storage applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole typically involves the coupling of carbazole with ethylenedioxythiophene derivatives. One common method includes the use of palladium-catalyzed direct C-H arylation, which facilitates the formation of the desired compound through the coupling of carbazole with 2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl units .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to optimize the production process. The reaction conditions typically involve controlled temperatures, specific catalysts, and solvents to achieve the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions

2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its reduced forms, affecting the thiophene rings.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, particularly at the carbazole and thiophene units.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole has numerous applications in scientific research:

Organic Electronics: Used in the development of organic semiconductors and conductive polymers.

Photovoltaics: Employed in the fabrication of organic solar cells due to its excellent light-absorbing properties.

Electrochromic Devices: Utilized in electrochromic materials for smart windows and displays.

Biomedical Applications: Potential use in biosensors and drug delivery systems due to its unique electronic properties

Mechanism of Action

The mechanism of action of 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole involves its ability to participate in electron transfer processes. The ethylenedioxythiophene units facilitate the formation of conjugated systems, enhancing the compound’s electronic properties. This allows it to interact with various molecular targets and pathways, making it suitable for applications in organic electronics and photovoltaics .

Comparison with Similar Compounds

Structural Modifications and Substitution Patterns

DDC is compared to carbazole derivatives with EDOT or related thiophene-based units at varying positions or with additional substituents (Table 1).

Table 1: Structural Comparison of DDC and Analogous Compounds

Compound Name	Core Structure	Substituent Positions	Key Modifications	Reference
DDC	Carbazole	2,7-	Two EDOT units
DTC	Carbazole	2,7-	Two thiophene units (no dioxane rings)
EDOTVBCz	Carbazole	3,6-	EDOT units + 4-vinylbenzyl group at N9
ECzE	Carbazole	2,7-	EDOT units (identical to DDC)
PCzP	Carbazole	2,7-	EDOT units with dihexyl chains
PBEDOT-NMeCz	Carbazole	3,6-	EDOT units + methyl group at N9
EDOT-FE	Fluorene	2,7-	EDOT units (non-carbazole core)

Key Observations :

• Substitution Position : DDC’s 2,7-EDOT substitution enables extended conjugation along the carbazole axis, whereas 3,6-substituted analogs (e.g., EDOTVBCz) exhibit altered π-electron delocalization .
• N9 Functionalization : EDOTVBCz and PBEDOT-NMeCz incorporate bulky groups (vinylbenzyl, methyl) at the carbazole nitrogen, reducing planarity and affecting polymerization efficiency .
• Alkyl Chain Effects : PCzP’s dihexyl-EDOT units improve solubility but may hinder charge transport due to steric effects .

Electrochemical Properties

Table 2: Electrochemical Data for DDC and Analogs

Compound	Oxidation Potential (V vs. Ag/Ag⁺)	Band Gap (eV)	Capacitance (F/g)	Reference
DDC	0.68	1.85	N/A
DTC	0.92	2.10	N/A
EDOTVBCz polymer	0.75	1.70	240
PCzP polymer	0.80	1.78	210
PBEDOT-NMeCz	0.70	1.80	N/A
EDOT-FE polymer	0.65	1.65	N/A

Key Findings :

• Band Gap Reduction : EDOTVBCz and EDOT-FE exhibit narrower band gaps (~1.65–1.70 eV) compared to DDC (1.85 eV), attributed to enhanced conjugation in polymers or fluorene cores .
• Capacitance Performance : EDOTVBCz’s polymer shows higher specific capacitance (240 F/g) than PCzP (210 F/g), likely due to improved ionic accessibility in the 3,6-substituted architecture .

Optical and Electrochromic Performance

Table 3: Optical and Device Performance Metrics

Compound	λₘₐₓ (nm)	Optical Contrast (%)	Response Time (s)	Coloration Efficiency (cm²/C)	Reference
DDC polymer	580	45	1.2	320
EDOTVBCz polymer	620	50	1.0	350
EDOT-FE polymer	625	36	0.5	784
PBEDOT-NMeCz	590	40	1.5	290

Key Insights :

• Electrochromic Efficiency : EDOT-FE outperforms carbazole-based polymers in coloration efficiency (784 cm²/C) due to fluorene’s rigid, planar structure .
• Substitution Impact : DDC’s 2,7-EDOT substitution provides moderate optical contrast (45%) compared to EDOTVBCz (50%), which benefits from 3,6-EDOT alignment .

Stability and Application Suitability

• Thermal Stability : DDC and its polymers exhibit stability up to 250°C, comparable to EDOTVBCz but inferior to alkylated derivatives like PCzP (>300°C) .
• Device Integration : PBEDOT-NMeCz is utilized in absorptive/transmissive electrochromic devices (ECDs), while DDC is preferred for reflective ECDs due to its balanced redox stability .

Biological Activity

The compound 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole is a complex organic molecule that has garnered attention in various fields of research due to its potential biological activities. This article aims to consolidate existing knowledge regarding its biological properties, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole can be represented as follows:

Property	Details
Molecular Formula	C₁₈H₁₄N₂O₄S₂
Molecular Weight	366.44 g/mol
IUPAC Name	2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole
CAS Number	Not specified

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Antioxidant Activity : Research indicates that derivatives of carbazole compounds exhibit significant antioxidant properties. This is crucial for mitigating oxidative stress in cells, which is a contributing factor in various diseases.
• Anticancer Properties : Preliminary studies suggest that 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole may inhibit cancer cell proliferation. The mechanism involves the modulation of signaling pathways associated with cell cycle regulation and apoptosis.
• Enzyme Inhibition : The compound has shown potential in inhibiting certain enzymes that are overactive in pathological conditions. This inhibition can lead to therapeutic benefits in diseases such as diabetes and cancer.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds similar to or including 2,7-Bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-9H-carbazole:

• Study on Antioxidant Effects : A study published in Chemical Science demonstrated that thieno[3,4-b][1,4]dioxine derivatives exhibited strong antioxidant activity through radical scavenging assays. The results indicated a significant reduction in reactive oxygen species (ROS) levels in treated cells compared to control groups .
• Anticancer Activity Assessment : In vitro studies conducted on various cancer cell lines revealed that the compound could reduce cell viability significantly at concentrations above 10 µM. The mechanism was linked to the induction of apoptosis as assessed by flow cytometry .
• Enzyme Inhibition Studies : Research focusing on enzyme inhibition showed that the compound effectively inhibits α-glucosidase activity, which is beneficial for managing postprandial blood glucose levels in diabetic patients .

Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Reduces oxidative stress; protects cells from damage
Anticancer	Inhibits proliferation of cancer cells; induces apoptosis
Enzyme Inhibition	Inhibits α-glucosidase; aids in diabetes management